Cas no 62344-72-3 (2(3H)-Cyclooctoxazolone, octahydro-, trans-)

2(3H)-Cyclooctoxazolone, octahydro-, trans- structure
62344-72-3 structure
Product Name:2(3H)-Cyclooctoxazolone, octahydro-, trans-
CAS No:62344-72-3
MF:C9H15NO2
MW:169.220902681351
CID:448699
PubChem ID:71387381
Update Time:2025-04-19

2(3H)-Cyclooctoxazolone, octahydro-, trans- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Cyclooctoxazolone, octahydro-, trans-
    • (3aR,9aR)-3a,4,5,6,7,8,9,9a-octahydro-3H-cycloocta[d][1,3]oxazol-2-one
    • 62344-72-3
    • DTXSID30809508
    • (3aR,9aR)-Octahydrocycloocta[d][1,3]oxazol-2(3H)-one
    • Inchi: 1S/C9H15NO2/c11-9-10-7-5-3-1-2-4-6-8(7)12-9/h7-8H,1-6H2,(H,10,11)/t7-,8-/m1/s1
    • InChI Key: FKZGNILDJKDNNJ-HTQZYQBOSA-N
    • SMILES: O1C(N[C@@H]2CCCCCC[C@@H]12)=O

Computed Properties

  • Exact Mass: 169.11035
  • Monoisotopic Mass: 169.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33
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